Cas no 145-94-8 (Chlorindanol)

• Product Name: Chlorindanol
• CAS No: 145-94-8
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD00021243
• CID: 36549
• PubChem ID: 8961
• Update Time: 2025-10-30

Chlorindanol Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2,3-dihydro-1H-inden-4-ol
• Chlorindanol
• 7-CHLORO-4-INDANOL
• 4-Indanol,7-chloro
• 7-Chlor-indan-4-ol
• 7-Chlor-indanol-(4)
• 7-chloro-indan-4-ol
• Clorindanol
• Clorindanolum [INN-Latin]
• Lanesta
• NSC-158565
• 4-Indanol, 7-chloro-
• 1H-Inden-4-ol, 7-chloro-2,3-dihydro-
• Chlorindanol [USAN]
• 2,3-Dihydro-7-chloro-1H-inden-4-ol
• 7902N03BH0
• Clorindanolum
• Chlor-indanol
• Clorindanol [INN]
• component of Lanesta
• 7-chloroindan-4-ol
• Chlorindanol (USAN/INN)
• DSSTox_CID_21774
• DSSTox_RID_79
• 4-06-00-03828 (Beilstein Handbook Reference)
• SR-01000944179
• Chlorindanol;7-Chloro-2,3-dihydro-1h-inden-4-ol
• 145-94-8
• AB01562993_01
• ATAJVFBUUIBIEO-UHFFFAOYSA-N
• NS00120220
• NSC158565
• CAS-145-94-8
• 1H-Inden-4-ol, 2,3-dihydro-7-chloro- (9CI)
• UNII-7902N03BH0
• s12133
• DTXSID5041774
• HY-B0999
• NCGC00160589-01
• NSC 158565
• CLORINDANOL [MART.]
• D03464
• CS-4493
• SR-01000944179-1
• 1H-Inden-4-ol, 2,3-dihydro-7-chloro-
• SCHEMBL615288
• AMY9217
• MFCD00021243
• DS-14038
• CHLORINDANOL [HSDB]
• DTXCID3021774
• Q27266700
• CCG-213197
• BRN 1945696
• CHEMBL1449249
• CHLORINDANOL [MI]
• FT-0660863
• HSDB 2157
• Tox21_111918
• AKOS006274550
• A25898
• DB-049773
• BRD-K01653460-001-01-1

• MDL： MFCD00021243
• Inchi： 1S/C9H9ClO/c10-8-4-5-9(11)7-3-1-2-6(7)8/h4-5,11H,1-3H2
• InChI Key： ATAJVFBUUIBIEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1CCC2)O
• BRN： 1945696

Computed Properties

• Exact Mass: 168.03400
• Monoisotopic Mass: 168.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 168.62

Experimental Properties

• Color/Form: NEEDLES FROM PETROLEUM ETHER
• Density: 1.1115 (rough estimate)
• Melting Point: 91-93°
• Boiling Point: 238.18°C (rough estimate)
• Flash Point: 129.2°C
• Refractive Index: 1.5348 (estimate)
• PSA: 20.23000
• LogP: 2.53430

Chlorindanol Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Chlorindanol

Chlorindanol (CAS No. 145-94-8): An Overview of Its Properties, Applications, and Recent Research

Chlorindanol (CAS No. 145-94-8) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its unique properties and potential applications. This compound, also known as 2,4-dichloro-6-(2-chlorophenylamino)-1,3,5-triazine, is a member of the triazine family and has been studied for its various biological activities, including antifungal and antiviral properties.

The chemical structure of Chlorindanol is characterized by a triazine ring with two chlorine atoms and a substituted phenylamino group. This arrangement confers the molecule with high stability and reactivity, making it an interesting candidate for various chemical and biological applications. The compound's molecular formula is C₉H₅Cl₃N₃, and its molecular weight is approximately 270.01 g/mol.

In the pharmaceutical industry, Chlorindanol has been explored for its potential as an antifungal agent. Recent studies have shown that it exhibits significant activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. These findings suggest that Chlorindanol could be a valuable addition to the arsenal of antifungal drugs, particularly in cases where resistance to conventional treatments is a concern.

Beyond its antifungal properties, Chlorindanol has also been investigated for its antiviral activity. Research conducted in the past few years has demonstrated that the compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral replication processes.

The physical properties of Chlorindanol are also noteworthy. It is a white crystalline solid with a melting point of around 160-162°C. The compound is insoluble in water but soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various formulations, including topical applications and drug delivery systems.

In terms of safety, Chlorindanol has been evaluated for its toxicity and potential side effects. Preclinical studies have indicated that it has a relatively low toxicity profile when used at therapeutic concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety. It is recommended that users follow standard laboratory practices and guidelines to minimize exposure risks.

The environmental impact of Chlorindanol is another area of interest. While there is limited data available on its environmental fate and behavior, preliminary studies suggest that it degrades relatively quickly in natural environments under aerobic conditions. This rapid degradation helps mitigate potential long-term environmental effects.

In conclusion, Chlorindanol (CAS No. 145-94-8) is a versatile compound with promising applications in both pharmaceuticals and chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and mechanisms of action, Chlorindanol may play an increasingly important role in addressing various health challenges.